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Compound of Interest

Compound Name: Tixanox sodium

Cat. No.: B1262176 Get Quote

Disclaimer: The chemical "Tixanox sodium" could not be identified in our search. Based on

the phonetic similarity, this document provides information on the proper disposal of Tianeptine

sodium. It is crucial to verify the identity of your chemical substance before following these

procedures.

This guide provides essential safety and logistical information for the proper disposal of

Tianeptine sodium, tailored for researchers, scientists, and drug development professionals.

Following these procedures is critical to ensure personal safety and environmental protection.

I. Chemical and Physical Properties
A summary of the key quantitative data for Tianeptine sodium is presented in the table below.

Property Value

Molecular Formula C₂₁H₂₄ClN₂NaO₄S[1][2][3]

Molecular Weight 458.93 g/mol [1][2][3]

CAS Number 30123-17-2[1][2][3]

Melting Point 148 °C[4]

Solubility
Soluble to 100 mM in water and to 10 mM in

DMSO
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II. Health and Safety Hazards
Tianeptine sodium presents several health hazards. It is classified as harmful if swallowed,

causes skin irritation, and can lead to serious eye irritation.[1] It may also cause respiratory

irritation.[1] The toxicological properties have not been thoroughly investigated, and it may be

harmful through inhalation, ingestion, or skin absorption.[5] In the United States, Tianeptine is

not approved for medical use and has been associated with serious health risks, including

abuse, overdose, and death.[6][7]

III. Personal Protective Equipment (PPE)
When handling Tianeptine sodium, it is imperative to use appropriate personal protective

equipment to minimize exposure risks.

Eye Protection: Wear safety glasses with side shields or goggles.[8]

Hand Protection: Use compatible chemical-resistant gloves.[5]

Skin and Body Protection: A lab coat or other protective clothing is required.[5][8]

Respiratory Protection: In case of inadequate ventilation or the formation of dust, use a

NIOSH-approved respirator.[5]

IV. Spill Management Protocol
In the event of a Tianeptine sodium spill, follow these steps to ensure safe cleanup and

containment:

Evacuate and Ventilate: Evacuate unnecessary personnel from the area and ensure

adequate ventilation.[1][2]

Wear Appropriate PPE: Before addressing the spill, don the required personal protective

equipment.[1][2]

Contain the Spill: Prevent further leakage or spillage.[1][2] Avoid discharge into drains, water

courses, or onto the ground.[9]
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Absorb and Collect: For liquid spills, absorb the solution with an inert, non-combustible

material such as diatomite or universal binders. For solid spills, carefully sweep or vacuum

the material, avoiding dust generation.[1][9]

Transfer to Waste Container: Place the collected material into a suitable, labeled chemical

waste container for disposal.[5]

Decontaminate: Clean the spill area and any contaminated equipment with a suitable solvent

like alcohol.[1]

Dispose of Contaminated Materials: All materials used for cleanup, including absorbent pads

and contaminated clothing, should be disposed of as hazardous waste.

V. Disposal Procedures
The disposal of Tianeptine sodium must be conducted in strict accordance with all applicable

federal, state, and local regulations.[2][5][8] Improper disposal can pose a significant risk to the

environment.

Key Disposal Steps:

Segregate Waste: Keep Tianeptine sodium waste separate from other chemical waste

streams to avoid incompatible reactions.

Labeling: Clearly label the waste container with the chemical name ("Tianeptine sodium

waste") and any relevant hazard symbols.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials and sources of ignition.[1][10]

Engage a Licensed Disposal Company: The primary and recommended method for disposal

is to transfer the waste to a licensed hazardous material disposal company.[9] These

companies are equipped to handle and treat chemical waste in an environmentally sound

manner.

Incineration: In some cases, the material may be burned in a chemical incinerator equipped

with an afterburner and scrubber.[9] This should only be performed by a licensed facility.
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Do Not Dispose Down the Drain: Under no circumstances should Tianeptine sodium or its

containers be disposed of in the sanitary sewer system.[1][9]

VI. Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Tianeptine sodium.

Start: Tianeptine Sodium Waste Generated Is the material contaminated?

Package in a labeled, sealed container
Yes

Decontaminate container before disposal (if empty and rinsed)No (Empty Container)

Store in a designated, secure area

Contact Environmental Health & Safety (EHS) or a licensed waste disposal vendor Follow vendor's instructions for pickup and disposal End: Proper Disposal Complete

Click to download full resolution via product page

Tianeptine Sodium Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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